Cas no 30709-71-8 (5-Thiazolecarboxylicacid, 2-pentyl-)

• Product Name: 5-Thiazolecarboxylicacid, 2-pentyl-
• CAS No: 30709-71-8
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD20638993
• CID: 312036
• PubChem ID: 19885568
• Update Time: 2025-05-21

5-Thiazolecarboxylicacid, 2-pentyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2-pentyl-
• 2-pentyl-1,3-thiazole-5-carboxylic acid
• 2-(n-Pentyl)-5-thiazolecarboxylicacid
• RU 22158
• 5-Thiazolecarboxylic acid, 2-pentyl-
• CS-0047144
• DTXSID70601008
• W18278
• 2-Pentylthiazole-5-carboxylicacid
• AS-62749
• MFCD20638993
• AKOS030557278
• SCHEMBL1208811
• 30709-71-8
• 2-Pentylthiazole-5-carboxylic acid

• MDL： MFCD20638993
• Inchi： 1S/C9H13NO2S/c1-2-3-4-5-8-10-6-7(13-8)9(11)12/h6H,2-5H2,1H3,(H,11,12)
• InChI Key： JUAWFSIKJVERBY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1CCCCC

Computed Properties

• Exact Mass: 199.06679
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19

Additional information on 5-Thiazolecarboxylicacid, 2-pentyl-

Recent Advances in the Study of 5-Thiazolecarboxylicacid, 2-pentyl- (CAS: 30709-71-8)

In recent years, the compound 5-Thiazolecarboxylicacid, 2-pentyl- (CAS: 30709-71-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative has shown promising potential in various applications, including drug development, antimicrobial agents, and enzyme inhibition. The unique structural features of this compound, characterized by a thiazole ring and a pentyl side chain, contribute to its diverse biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

Recent studies have highlighted the synthetic pathways for 5-Thiazolecarboxylicacid, 2-pentyl-, emphasizing the importance of optimizing reaction conditions to improve yield and purity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity of the synthesized compound. Additionally, computational modeling has been utilized to predict its interactions with biological targets, providing valuable insights into its potential mechanisms of action. These advancements in synthesis and characterization have paved the way for further exploration of its pharmacological properties.

One of the most notable findings in recent research is the compound's antimicrobial activity. In vitro studies have demonstrated that 5-Thiazolecarboxylicacid, 2-pentyl- exhibits significant efficacy against a range of bacterial and fungal pathogens. Its mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymes, making it a promising candidate for the development of novel antimicrobial agents. Furthermore, its low cytotoxicity to mammalian cells enhances its potential for therapeutic use.

Beyond its antimicrobial properties, 5-Thiazolecarboxylicacid, 2-pentyl- has also been investigated for its role in enzyme inhibition. Preliminary studies suggest that this compound can selectively inhibit certain enzymes involved in inflammatory pathways, indicating its potential as an anti-inflammatory agent. Researchers are currently exploring its effects on specific enzyme targets, such as cyclooxygenase and lipoxygenase, to better understand its therapeutic potential in treating inflammatory diseases.

In conclusion, the compound 5-Thiazolecarboxylicacid, 2-pentyl- (CAS: 30709-71-8) represents a promising area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities, coupled with advances in synthesis and characterization, highlight its potential for various therapeutic applications. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in preclinical models. These efforts will be crucial in translating this compound from the laboratory to clinical applications.